Cas no 31084-62-5 (N-(butan-2-yl)-3-chloroaniline)

• Product Name: N-(butan-2-yl)-3-chloroaniline
• CAS No: 31084-62-5
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• CID: 5224089
• PubChem ID: 43194208
• Update Time: 2026-03-07

N-(butan-2-yl)-3-chloroaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-chloro-N-(1-methylpropyl)-
• N-(butan-2-yl)-3-chloroaniline

• Inchi： 1S/C10H14ClN/c1-3-8(2)12-10-6-4-5-9(11)7-10/h4-8,12H,3H2,1-2H3
• InChI Key： ZYRNXOGOYZGCHJ-UHFFFAOYSA-N
• SMILES： C1(NC(C)CC)=CC=CC(Cl)=C1

Additional information on N-(butan-2-yl)-3-chloroaniline

N-(Butan-2-yl)-3-chloroaniline: A Comprehensive Overview

N-(Butan-2-yl)-3-chloroaniline, also known by its CAS number 31084-62-5, is a significant compound in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The name itself highlights key features: the "butan-2-yl" group indicates a branched alkyl chain, while the "3-chloro" substituent specifies the position of the chlorine atom on the aromatic ring. These structural elements contribute to its reactivity and functionality, making it a valuable molecule for research and development.

Recent studies have explored the synthesis and characterization of N-(butan-2-yl)-3-chloroaniline, revealing its potential as an intermediate in pharmaceutical and agrochemical industries. Researchers have demonstrated that this compound can serve as a building block for more complex molecules, particularly in the development of bioactive agents. Its ability to undergo various chemical transformations, such as nucleophilic substitution and condensation reactions, has further solidified its role in modern synthetic chemistry.

The chlorine substituent at the meta position of the aniline ring plays a crucial role in modulating the electronic properties of the molecule. This substitution pattern enhances the compound's reactivity towards electrophilic aromatic substitution reactions, making it a versatile precursor for synthesizing heterocyclic compounds. Recent advancements in catalytic methods have enabled more efficient syntheses of N-(butan-2-yl)-3-chloroaniline, reducing production costs and improving yield rates.

In terms of applications, N-(butan-2-yl)-3-chloroaniline has shown promise in materials science. Its ability to form stable intermediates during polymerization processes has led to its use in developing high-performance polymers with tailored properties. Additionally, this compound has been investigated for its potential in catalysis, where it serves as a ligand or precursor in homogeneous catalyst systems.

Environmental considerations have also come into play with recent research on N-(butan-2-yl)-3-chloroaniline. Studies have focused on its biodegradability and toxicity profiles, ensuring that its use aligns with sustainable practices. These findings underscore the importance of responsible chemical design and management in contemporary industrial settings.

Looking ahead, N-(butan-2-yl)-3-chloroaniline is expected to play an increasingly important role in drug discovery and development. Its structural flexibility and reactivity make it an ideal candidate for exploring novel therapeutic agents targeting various diseases. Collaborative efforts between academia and industry are likely to drive further innovations in this area.